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Compound of Interest

Compound Name: Boc-Asp(OAll)-OH

CAS No.: 132286-77-2

Cat. No.: B558370

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
In the landscape of peptide synthesis and drug development, the use of orthogonally protected

amino acids is paramount for the construction of complex and modified peptides. N-α-tert-

butyloxycarbonyl-L-aspartic acid β-allyl ester, commonly referred to as Boc-Asp(OAll)-OH, is a

key building block that offers a distinct advantage in solid-phase peptide synthesis (SPPS). The

allyl ester provides a stable side-chain protection that is orthogonal to both the acid-labile Boc-

and base-labile Fmoc-protecting groups of the N-terminus. This unique feature allows for

selective deprotection of the aspartic acid side chain, enabling on-resin modifications such as

lactamization for the synthesis of cyclic peptides, or the attachment of various moieties for the

creation of peptide-drug conjugates. This technical guide provides a comprehensive overview

of the molecular properties, synthesis protocols, and applications of Boc-Asp(OAll)-OH.

Core Molecular Data
A summary of the key quantitative data for Boc-Asp(OAll)-OH is presented in the table below

for easy reference.
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Property Value

Molecular Formula C₁₂H₁₉NO₆

Molecular Weight 273.28 g/mol

CAS Number 132286-77-2

Appearance White to off-white powder

Purity ≥98%

Chemical Structure
The chemical structure of Boc-Asp(OAll)-OH consists of an L-aspartic acid core. The α-amino

group is protected by a tert-butyloxycarbonyl (Boc) group, and the β-carboxyl group of the side

chain is protected as an allyl ester (OAll).

Caption: Chemical structure of Boc-Asp(OAll)-OH.

Experimental Protocols
The primary application of Boc-Asp(OAll)-OH is in solid-phase peptide synthesis. Below are

detailed protocols for its incorporation into a peptide chain and the selective deprotection of the

allyl group.

Protocol 1: Boc-SPPS Coupling of Boc-Asp(OAll)-OH
This protocol describes a standard coupling cycle for incorporating Boc-Asp(OAll)-OH into a

peptide sequence on a solid support (e.g., Merrifield resin).

Resin Swelling: Swell the resin in dichloromethane (DCM) for 30-60 minutes in a reaction

vessel.

Boc Deprotection: Remove the Boc protecting group from the N-terminus of the resin-bound

peptide by treating with 50% trifluoroacetic acid (TFA) in DCM for 30 minutes.

Washing: Wash the resin thoroughly with DCM (3x), isopropanol (IPA) (2x), and then DCM

(3x) to remove residual TFA and byproducts.
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Neutralization: Neutralize the resulting trifluoroacetate salt by treating the resin with 5-10%

N,N-diisopropylethylamine (DIEA) in DCM for 5-10 minutes.

Washing: Wash the resin with DCM (3x) to remove excess base.

Amino Acid Activation: In a separate vessel, dissolve Boc-Asp(OAll)-OH (2-4 equivalents

relative to resin loading) and a coupling agent such as HBTU (0.95 equivalents to the amino

acid) in N,N-dimethylformamide (DMF). Add DIEA (2 equivalents to the amino acid) to the

solution and allow it to pre-activate for 1-2 minutes.

Coupling: Add the pre-activated Boc-Asp(OAll)-OH solution to the neutralized peptide-resin.

Agitate the mixture at room temperature for 1-2 hours.

Monitoring: Monitor the coupling reaction using a qualitative ninhydrin (Kaiser) test. A

negative result (yellow beads) indicates complete coupling.

Washing: Wash the resin with DMF (3x) and DCM (3x) to remove excess reagents and

byproducts. The resin is now ready for the next coupling cycle.

Protocol 2: Selective Deprotection of the Asp(OAll) Side
Chain
This protocol outlines the on-resin removal of the allyl protecting group from the aspartic acid

side chain, a key step for subsequent modifications.

Resin Preparation: After incorporation of Boc-Asp(OAll)-OH and subsequent amino acids,

ensure the N-terminus of the peptide is protected (e.g., with a Boc group). Swell the peptide-

resin in DCM.

Catalyst Solution Preparation: Prepare a solution of a palladium(0) catalyst, such as

tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.2-0.5 equivalents relative to the

peptide), and a scavenger, such as phenylsilane (PhSiH₃, 10-20 equivalents), in an inert

solvent like DCM or tetrahydrofuran (THF).

Deprotection Reaction: Add the catalyst solution to the peptide-resin. Agitate the mixture

under an inert atmosphere (e.g., nitrogen or argon) at room temperature for 1-2 hours.
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Monitoring: The progress of the deprotection can be monitored by HPLC-MS analysis of a

small cleaved sample of the peptide.

Washing: Once the reaction is complete, wash the resin extensively with the reaction solvent

(DCM or THF), followed by DMF and DCM to remove the palladium catalyst and scavenger

byproducts. The free carboxylic acid on the aspartate side chain is now available for further

reactions.

Mandatory Visualization: Workflow for Cyclic
Peptide Synthesis
The orthogonal nature of the allyl protecting group is particularly advantageous in the synthesis

of cyclic peptides via on-resin lactamization. The following diagram illustrates this workflow.
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Workflow for On-Resin Cyclic Peptide Synthesis using Boc-Asp(OAll)-OH
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Caption: A logical workflow for the synthesis of a head-to-side-chain cyclic peptide.
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Applications in Drug Development
The ability to perform selective on-resin modifications makes Boc-Asp(OAll)-OH a valuable

tool in the development of novel peptide-based therapeutics.

Cyclic Peptides: Cyclization of peptides can enhance their metabolic stability, receptor

binding affinity, and cell permeability. The use of Boc-Asp(OAll)-OH in conjunction with

another orthogonally protected amino acid (e.g., Boc-Lys(Fmoc)-OH) allows for the efficient

synthesis of side-chain to side-chain cyclized peptides.

Peptide-Drug Conjugates (PDCs): The deprotected carboxyl group of the aspartate side

chain can serve as a handle for the attachment of cytotoxic drugs, imaging agents, or other

functional molecules. This enables the targeted delivery of these payloads to specific cells or

tissues.

Modified Peptides: The free carboxyl group can be used for the synthesis of branched

peptides or for the introduction of non-natural modifications to tailor the pharmacokinetic and

pharmacodynamic properties of a peptide.

Conclusion
Boc-Asp(OAll)-OH is a versatile and powerful building block for advanced peptide synthesis.

Its key feature, the orthogonally protected allyl ester of the aspartic acid side chain, provides

researchers and drug developers with the flexibility to create complex and modified peptides

with high precision and purity. The protocols and workflows presented in this guide offer a

foundation for the successful application of Boc-Asp(OAll)-OH in the synthesis of next-

generation peptide therapeutics.

To cite this document: BenchChem. [A Technical Guide to Boc-Asp(OAll)-OH: Properties,
Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558370/docs#a-technical-guide-to-boc-asp-oall-oh-
properties-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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